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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479

Audience: Researchers, scientists, and drug development professionals.

Introduction

n-Tetracontane-d82 (C40D82) is the deuterated form of n-Tetracontane, a long-chain alkane.
Due to its chemical inertness and distinct mass spectrometric signature, it serves as an
excellent internal standard for analytical applications, particularly in gas chromatography (GC)
and liquid chromatography-mass spectrometry (LC-MS). Accurate quantification of analytes
relies on the precise preparation of internal standard stock solutions. This document provides a
detailed protocol for the preparation of n-Tetracontane-d82 stock and working solutions,
ensuring accuracy and reproducibility in experimental workflows.

Physicochemical Data and Properties

All quantitative data for n-Tetracontane-d82 and its non-deuterated form are summarized in
the table below. This information is critical for accurate weighing and solvent selection.
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Property Value Reference

Chemical Name n-Tetracontane-d82 N/A

Synonyms Perdeuterated n-Tetracontane N/A

CAS Number 1219802-99-9 [1]

Molecular Formula C40D82 [2]

Molecular Weight ~645.59 g/mol Calculated

Appearance White solid, powder, or flakes [3114]

Melting Point 80-84°C [4]

Purity Typically =297%
Soluble in chloroform and hot Other suitable solvents include

Solubility toluene; slightly soluble in hexane, heptane, and
methanol; insoluble in water. isooctane.

Storage Store in a dry, cool, and well- N/A

ventilated place.

Safety Precautions

Before starting any experimental work, it is crucial to read the Safety Data Sheet (SDS).

Standard laboratory safety practices should be strictly followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

e Ventilation: Handle n-Tetracontane-d82 powder and all organic solvents in a well-ventilated

chemical fume hood to avoid inhalation of dust or vapors.

« Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected

area immediately with plenty of water.

o Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in

a suitable container for disposal.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://esslabshop.com/products/13350-40-100-iox10
https://www.mpbio.com/us/n-tetracontane-97-purity-1-g
https://www.fishersci.com/store/msds?partNumber=AA11274&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b12307479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a primary stock solution (e.g., 1 mg/mL) and
subsequent working solutions.

3.1. Materials and Equipment

e n-Tetracontane-d82 (solid, 297% purity)

e High-purity solvent (e.g., Chloroform, Toluene, Hexane, HPLC grade or higher)
e Analytical balance (4-decimal place readability)

¢ Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)
o Calibrated micropipettes and tips

e Amber glass vials with PTFE-lined caps

e Spatula and weighing paper/boat

o Vortex mixer

» Ultrasonic bath (sonicator)

3.2. Preparation of Primary Stock Solution (1 mg/mL)

» Equilibration: Allow the container of n-Tetracontane-d82 to equilibrate to room temperature
before opening to prevent moisture condensation.

» Weighing: Accurately weigh approximately 10 mg of n-Tetracontane-d82 solid using an
analytical balance. Record the exact weight.

» Transfer: Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.

¢ Dissolution: Add a small volume (e.g., 4-5 mL) of the chosen solvent (e.g., chloroform) to the
flask. Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or place the
flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12307479?utm_src=pdf-body
https://www.benchchem.com/product/b12307479?utm_src=pdf-body
https://www.benchchem.com/product/b12307479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Dilution to Volume: Once the solid is fully dissolved and the solution is clear, add the solvent
to the calibration mark on the volumetric flask.

e Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the primary stock solution into a clearly labeled amber glass vial. Store in a
refrigerator at 2-8°C, protected from light.

3.3. Preparation of Working Solutions (e.g., 10 pg/mL)

Working solutions are prepared by diluting the primary stock solution. The following is an
example of preparing a 10 pg/mL working solution.

e Calculation (C1V1 = C2V2):

o C1 = Concentration of Primary Stock Solution (1000 pg/mL)

o

V1 = Volume of Primary Stock Solution to transfer (?)

o C2 = Desired concentration of Working Solution (10 pg/mL)

o

V2 = Final volume of Working Solution (e.g., 10 mL)

[¢]

V1= (C2*V2)/C1= (10 pg/mL * 10 mL) / 1000 pg/mL = 0.1 mL = 100 pL

o Transfer: Using a calibrated micropipette, transfer 100 pL of the 1 mg/mL primary stock
solution into a 10 mL Class A volumetric flask.

» Dilution and Homogenization: Dilute to the calibration mark with the appropriate solvent (e.qg.,
hexane). Cap the flask and invert 15-20 times to ensure homogeneity.

o Storage: Transfer the working solution to a labeled amber glass vial and store under the
same conditions as the primary stock solution.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of n-Tetracontane-d82 stock
and working solutions.

Primary Stock Solution Preparation (1 mg/mL)

1. Weigh 10 mg of
n-Tetracontane-d82

2. Transfer to
10 mL Volumetric Flask

3. Add Solvent & Dissolve
(Vortex/Sonicate)

4. Dilute to Volume
with Solvent

5. Homogenize
(Invert Flask)

6. Transfer & Store
(2-8°C)

Working Soluton Preparation (e.g., 10 pg/mL)

7. Pipette 100 pL
of Stock Solution

'

8. Transfer to new
10 mL Volumetric Flask

'

9. Dilute to Volume
with Solvent

'

10. Homogenize
(Invert Flask)

11. Transfer & Store

(2-8°C)
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Caption: Workflow for n-Tetracontane-d82 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

